5-Methyl-4-(2-trifluoromethyl-phenyl)-thiazol-2-ylamine
Overview
Description
5-Methyl-4-(2-trifluoromethyl-phenyl)-thiazol-2-ylamine, also known as 5-MTT, is a chemical compound used in research laboratories for a variety of purposes. It is a trifluoromethyl-phenyl derivative of the thiazol-2-ylamine family, and is known to have a variety of biochemical and physiological effects.
Scientific Research Applications
Pharmaceutical Drug Development
The trifluoromethyl group in this compound is significant in pharmaceutical chemistry, as it can enhance the biological activity and metabolic stability of drugs . This moiety is found in several FDA-approved drugs, indicating its importance in drug design. The compound’s structure could be utilized in the development of new drugs with improved efficacy and safety profiles.
Antitumor Agents
Thiazole derivatives, like our compound of interest, have shown potential in antitumor activity. Their ability to interfere with various biological pathways makes them valuable in cancer research for the development of targeted therapies .
Enzyme Inhibition
Thiazole derivatives are known to act as enzyme inhibitors, which can be exploited in the treatment of various diseases. By inhibiting specific enzymes, they can regulate biological pathways that are crucial in disease progression.
Each of these fields presents a unique application of 5-Methyl-4-(2-trifluoromethyl-phenyl)-thiazol-2-ylamine , demonstrating the compound’s versatility and potential in scientific research. The detailed chemistry and uses of similar trifluoromethyl group-containing compounds can provide a foundation for further exploration of this compound’s capabilities .
Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with various targets, influencing their function and leading to changes at the cellular level .
Mode of Action
It’s known that compounds with similar structures can interact with their targets through various mechanisms, such as free radical reactions, nucleophilic substitution, and oxidation . These interactions can lead to changes in the target’s function, potentially influencing cellular processes .
Biochemical Pathways
Compounds with similar structures have been known to affect various biochemical pathways, leading to downstream effects . These effects can include changes in cell proliferation, apoptosis, motility, and cell invasion, as well as glucose metabolism .
Pharmacokinetics
The pharmacokinetic properties of a compound can greatly impact its bioavailability and efficacy .
Result of Action
Compounds with similar structures have been known to induce cell apoptosis in a dose-dependent manner and might arrest the cell cycle in the g2/m phase .
Action Environment
It’s known that environmental factors can greatly influence the action of a compound, including its stability, efficacy, and the nature of its interaction with its targets .
properties
IUPAC Name |
5-methyl-4-[2-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3N2S/c1-6-9(16-10(15)17-6)7-4-2-3-5-8(7)11(12,13)14/h2-5H,1H3,(H2,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOZFXQRQGIAFDI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)N)C2=CC=CC=C2C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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